8-Butyl-3-hydroxy-8-methyl-8-azoniabicyclo[3.2.1]octane

• Molecular Formula: C12H24NO+
• Molecular Weight: 198.32 g/mol
• IUPAC Name: 8-butyl-8-methyl-8-azoniabicyclo[3.2.1]octan-3-ol
• InChI: InChI=1S/C12H24NO/c1-3-4-7-13(2)10-5-6-11(13)9-12(14)8-10/h10-12,14H,3-9H2,1-2H3/q+1
• InChI Key: FMTZROWZFMEUAH-UHFFFAOYSA-N
• Canonical SMILES: CCCC[N+]1(C2CCC1CC(C2)O)C

Description

8-BUTYL-3-HYDROXY-8-METHYL-8-AZABICYCLO[3.2.1]OCTAN-8-IUM is a compound that belongs to the family of tropane alkaloids.

Preparation Methods

The synthesis of 8-BUTYL-3-HYDROXY-8-METHYL-8-AZABICYCLO[3.2.1]OCTAN-8-IUM typically involves the enantioselective construction of the 8-azabicyclo[3.2.1]octane scaffold. This can be achieved through various methodologies, including the stereocontrolled formation of the bicyclic scaffold from an acyclic starting material or through desymmetrization processes starting from achiral tropinone derivatives . Industrial production methods often rely on these synthetic routes to ensure the stereochemical purity and yield of the compound.

Chemical Reactions Analysis

8-BUTYL-3-HYDROXY-8-METHYL-8-AZABICYCLO[3.2.1]OCTAN-8-IUM undergoes several types of chemical reactions, including:

Oxidation: This reaction can be facilitated by reagents such as potassium permanganate or chromium trioxide, leading to the formation of ketones or carboxylic acids.

Reduction: Common reducing agents like lithium aluminum hydride or sodium borohydride can be used to convert ketones or aldehydes into alcohols.

Substitution: Nucleophilic substitution reactions can occur, where nucleophiles replace leaving groups in the compound, forming various derivatives.

Scientific Research Applications

8-BUTYL-3-HYDROXY-8-METHYL-8-AZABICYCLO[3.2.1]OCTAN-8-IUM has a wide range of applications in scientific research:

Chemistry: It serves as a key intermediate in the synthesis of other tropane alkaloids and related compounds.

Biology: The compound is used to study the biological activities of tropane alkaloids, including their interactions with various biological targets.

Medicine: Research has focused on its potential therapeutic applications, particularly in the development of drugs targeting the central nervous system.

Industry: The compound is used in the production of pharmaceuticals and other chemical products.

Mechanism of Action

The mechanism of action of 8-BUTYL-3-HYDROXY-8-METHYL-8-AZABICYCLO[3.2.1]OCTAN-8-IUM involves its interaction with specific molecular targets and pathways. It is known to interact with neurotransmitter receptors in the central nervous system, modulating their activity and leading to various physiological effects .

Comparison with Similar Compounds

8-BUTYL-3-HYDROXY-8-METHYL-8-AZABICYCLO[3.2.1]OCTAN-8-IUM can be compared with other similar compounds, such as:

• 8-propyl-8-azabicyclo[3.2.1]octan-3-ol
• (1R,3S,5S)-3-(o-Tolyl)-8-azabicyclo[3.2.1]octane
• (1R,5S)-3-(2-Methoxyphenyl)-8-azabicyclo[3.2.1]octane

These compounds share the 8-azabicyclo[3.2.1]octane scaffold but differ in their substituents, leading to variations in their biological activities and applications.